![molecular formula C16H12FN3O2 B2551910 2-fluoro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide CAS No. 2034315-38-1](/img/structure/B2551910.png)
2-fluoro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-fluoro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide, also known as FPA-124, is a small molecule inhibitor that has shown potential in the treatment of various diseases. This compound has been extensively studied in recent years due to its promising therapeutic applications.
Scientific Research Applications
Fluorinated Compounds in Medicinal Chemistry
Fluorinated compounds have a significant impact on the pharmacological properties of drugs, including their potency, stability, and bioavailability. The incorporation of fluorine into organic molecules can enhance their metabolic stability and modify their interaction with biological targets. For instance, fluorinated pyrimidines like 5-Fluorouracil are crucial in cancer treatment due to their ability to interfere with nucleic acid synthesis (Gmeiner, 2020). This underscores the potential of fluorinated derivatives like "2-fluoro-N-((3-(furan-3-yl)pyrazin-2-yl)methyl)benzamide" in therapeutic applications.
Environmental Impact of Fluorinated Chemicals
The persistence and bioaccumulation of per- and polyfluoroalkyl substances (PFAS) have raised environmental concerns. Fluoropolymers, for instance, exhibit significant stability and pose challenges in terms of environmental persistence and potential toxicity (Henry et al., 2018). Research into fluorinated compounds' environmental fate, degradation, and potential health impacts is vital for assessing and mitigating risks associated with their use.
Applications in Material Science
Fluorinated compounds have unique properties that make them suitable for various applications in material science, including liquid crystals and coatings that require specific thermal, chemical, and physical properties. The peculiar characteristics of fluorinated materials, such as their hydrophobicity and stability, are crucial for developing advanced materials with specific functionalities (Hird, 2007).
Properties
IUPAC Name |
2-fluoro-N-[[3-(furan-3-yl)pyrazin-2-yl]methyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12FN3O2/c17-13-4-2-1-3-12(13)16(21)20-9-14-15(19-7-6-18-14)11-5-8-22-10-11/h1-8,10H,9H2,(H,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAFPEMATAZQSFK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(=O)NCC2=NC=CN=C2C3=COC=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
297.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.